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Compound of Interest

Compound Name: Reactive orange 4

Cat. No.: B1595245 Get Quote

This guide provides core technical information regarding the chemical properties of Reactive
Orange 4, a monoazo dye. It is intended for researchers, scientists, and professionals in drug

development and textile chemistry who require precise data on this compound.

Chemical Identity and Properties
Reactive Orange 4, also known by its Colour Index name C.I. Reactive Orange 4, is a

synthetic dye widely used in the textile industry.[1][2][3] It belongs to the dichlorotriazinyl class

of reactive dyes, which are known for their ability to form covalent bonds with cellulosic fibers

such as cotton.[1][2] This covalent bonding results in excellent wash-fastness.[4]

The dye is synthesized through a process involving the diazotization of 2-Aminonaphthalene-

1,5-disulfonic acid, which is then coupled with 4-Hydroxy-7-(methylamino)naphthalene-2-

sulfonic acid.[4][5] The resulting compound is then condensed with 2,4,6-Trichloro-1,3,5-

triazine.[5] Reactive Orange 4 is recognized for its vibrant red-orange hue and has good

solubility in water.[4][5]

In addition to its industrial applications, Reactive Orange 4 serves as a model compound in

environmental science research, particularly in studies focused on the degradation of textile

effluents through advanced oxidation processes.[2][4]
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The fundamental molecular properties of Reactive Orange 4 are summarized in the table

below.

Property Value

Molecular Formula C₂₄H₁₃Cl₂N₆Na₃O₁₀S₃[1][2][4][5]

Molecular Weight 781.47 g/mol [1][2][5]

CAS Registry Number 12225-82-0[1][5]

Chemical Class Monoazo Dye[4][5]

Note on Experimental Protocols: The provision of detailed experimental protocols for specific

applications of Reactive Orange 4 is beyond the scope of this document. Researchers should

refer to peer-reviewed literature for methodologies relevant to their specific field of inquiry, such

as textile dyeing processes or environmental degradation studies.

Logical Relationship of Reactive Orange 4
Properties
The following diagram illustrates the relationship between the chemical structure of Reactive
Orange 4 and its primary application and research area.
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Caption: Relationship between the structural components of Reactive Orange 4 and its

properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Reactive Orange 4].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595245#reactive-orange-4-molecular-formula-and-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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